Cas no 159305-11-0 (1-(3-methyl-1H-indazol-1-yl)-Ethanone)

1-(3-methyl-1H-indazol-1-yl)-Ethanone structure
159305-11-0 structure
Product Name:1-(3-methyl-1H-indazol-1-yl)-Ethanone
CAS No:159305-11-0
MF:C10H10N2O
MW:174.199202060699
CID:1107045
PubChem ID:12639186
Update Time:2025-04-20

1-(3-methyl-1H-indazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methyl-1H-indazol-1-yl)-Ethanone
    • 1-(3-methyl-1H-indazol-1-yl)Ethanone
    • 1-(3-methyl-indazol-1-yl)-ethanone
    • 1-Acetyl-3-methyl-1H-indazol
    • 1-acetyl-3-methyl-1H-indazole
    • 1-Acetyl-3-methyl-indazol
    • SCHEMBL726679
    • 159305-11-0
    • DA-09740
    • 1-acetyl-3-methylindazole
    • PPNQRXQVQQPRRV-UHFFFAOYSA-N
    • Inchi: 1S/C10H10N2O/c1-7-9-5-3-4-6-10(9)12(11-7)8(2)13/h3-6H,1-2H3
    • InChI Key: PPNQRXQVQQPRRV-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C2C=CC=CC=2C(C)=N1

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 2.00480
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